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Compound of Interest

Compound Name: 4,5-Dichloroguaiacol

Cat. No.: B1606925

Technical Guide: 4,5-Dichloroguaiacol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Dichloroguaiacol, a significant
chlorinated phenol derivative. The document details its chemical identity, physicochemical
properties, and a representative synthetic protocol.

Chemical Identity: IUPAC Name and Synonyms

The formal nomenclature and common synonyms for 4,5-Dichloroguaiacol are crucial for
accurate identification in research and development.

e |[UPAC Name: 4,5-dichloro-2-methoxyphenol[1]

e Synonyms:

o

4,5-Dichloroguaiacol

o

Phenol, 4,5-dichloro-2-methoxy-

[¢]

Guaiacol, 4,5-dichloro-

[¢]

2-Methoxy-4,5-dichlorophenol
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o UNII-UE34XAWG6L9

o DTXSID5022192

Physicochemical and Pharmacokinetic Data

A summary of the key quantitative data for 4,5-Dichloroguaiacol is presented below. These
properties are essential for experimental design, formulation development, and toxicological

assessment.
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Property Value Source(s)
Identifiers

CAS Number 2460-49-3 [1]
Molecular Formula C7HeCl202 [1]
Molecular Properties

Molecular Weight 193.02 g/mol [1]

Exact Mass 191.9744848 Da [1]

Physicochemical Data

Melting Point 72-73 °C
Boiling Point 146-155 °C @ 19 Torr
Density 1.4+0.1 g/cm?3
XLogP3 3.3
Topological Polar Surface Area  29.5 A2
Pharmacokinetic Data

Biological Half-Life 0.71 Days
Bioconcentration Factor 107.15
Computed Properties

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor 5

Count

Rotatable Bond Count 1

Complexity 132

Experimental Protocols
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Synthesis of 4,5-Dichloroguaiacol via Chlorination of
Guaiacol

This protocol describes a representative method for the synthesis of dichlorinated guaiacol
derivatives, including the 4,5-isomer, through the direct chlorination of guaiacol. The reaction
proceeds via electrophilic aromatic substitution.

Materials:

Guaiacol (2-methoxyphenol)

o Chlorinating agent (e.g., sulfuryl chloride (SO2ClI2) or chlorine gas (Cl2))

» Anhydrous solvent (e.g., dichloromethane, carbon tetrachloride, or acetic acid)
* Ice bath

o Stirring apparatus

e Round-bottom flask

e Dropping funnel

e Apparatus for quenching and work-up (e.g., separatory funnel, sodium bicarbonate solution,
sodium sulfite solution, brine)

» Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

e Rotary evaporator

 Purification system (e.g., column chromatography with silica gel or recrystallization solvents)
Procedure:

» Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve guaiacol in the chosen anhydrous solvent. Cool the flask in an ice bath to O-
5°C.
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» Addition of Chlorinating Agent: Slowly add the chlorinating agent (approximately 2 molar
equivalents for dichlorination) to the stirred solution of guaiacol. Maintain the temperature
below 10 °C throughout the addition to control the reaction rate and minimize side-product
formation.

o Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at a
controlled temperature (e.g., room temperature) for a specified period. Monitor the progress
of the reaction using an appropriate technique, such as Thin Layer Chromatography (TLC) or
Gas Chromatography (GC), to determine the consumption of the starting material and the
formation of products.

e Quenching: Once the reaction is deemed complete, carefully quench the reaction mixture by
slowly adding it to an ice-cold solution of sodium sulfite to neutralize any excess chlorinating
agent.

o Work-up: Transfer the mixture to a separatory funnel. Neutralize any remaining acid by
washing with a saturated sodium bicarbonate solution. Wash the organic layer with water
and then with brine.

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and
concentrate the solvent using a rotary evaporator to obtain the crude product.

 Purification: The crude product will likely be a mixture of mono- and dichlorinated isomers
(including 4,5-, 3,5-, and 5,6-dichloroguaiacol). Purify the desired 4,5-Dichloroguaiacol
isomer from this mixture using column chromatography on silica gel or by fractional
recrystallization.

Visualizations

The following diagrams illustrate the synthesis workflow for 4,5-Dichloroguaiacol and the
logical relationships of its chemical identifiers.
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Caption: Synthesis workflow for 4,5-Dichloroguaiacol from guaiacol.

o
N iClature Registry & Formula Structurakinfo
IUPAC Name: Synonym: CAS Number: Molecular Formula: SMILES: InChiKey:
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Caption: Key chemical identifiers for 4,5-Dichloroguaiacol.

Biological Activity and Toxicity

4,5-Dichloroguaiacol is a component of chlorinated phenols, which are known environmental
contaminants often originating from industrial processes such as pulp and paper bleaching. As
a class, chlorinated phenols can exhibit toxicity. Studies on related compounds suggest that
toxicity can be mediated through mechanisms such as oxidative stress. For instance, some
chlorinated phenols can induce the generation of reactive oxygen species (ROS), leading to
cellular damage.

The biodegradation of chlorinated guaiacols has been observed in microorganisms. For
example, bacteria like Rhodococcus chlorophenolicus can degrade various chlorinated
guaiacols. This degradation process often involves initial hydroxylation and dechlorination
steps, breaking down the compound into less toxic intermediates. However, the specific
signaling pathways and detailed toxicological mechanisms directly attributed to 4,5-
Dichloroguaiacol in higher organisms require further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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